Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate

• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol
• IUPAC Name: methyl 3-[[3-(2-methoxyethoxy)phenyl]carbamoyl]benzoate
• InChI: InChI=1S/C18H19NO5/c1-22-9-10-24-16-8-4-7-15(12-16)19-17(20)13-5-3-6-14(11-13)18(21)23-2/h3-8,11-12H,9-10H2,1-2H3,(H,19,20)
• InChI Key: SAVYSTRXZLSWHI-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)C2=CC(=CC=C2)C(=O)OC

Description

Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate, also known as MECB, is a chemical compound that has gained significant attention in the field of scientific research. MECB is a benzoate ester that is commonly used as a reagent in organic synthesis. The compound has also been studied extensively for its potential applications in the fields of biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate is not fully understood. However, studies have shown that the compound may act by inhibiting the activity of enzymes involved in the synthesis of DNA and RNA. Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has been shown to exhibit a variety of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, bacteria, and fungi. Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has also been shown to induce apoptosis in cancer cells. Additionally, studies have shown that Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate may have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has several advantages for lab experiments. The compound is readily available and relatively inexpensive. Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate is also stable under a variety of conditions, making it easy to handle and store. However, Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has several limitations. The compound has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has not been extensively studied in vivo, which limits its potential applications in the field of pharmacology.

Future Directions

There are several future directions for the study of Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate. One area of research could focus on the development of new synthetic methods for the compound. Another area of research could focus on the potential applications of Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate in the treatment of cancer and other diseases. Additionally, future studies could investigate the mechanism of action of Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate and its potential interactions with other compounds. Finally, studies could investigate the potential toxicity of Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate in vivo, which could help to determine its safety for use in humans.
Conclusion:
In conclusion, Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate is a chemical compound that has gained significant attention in the field of scientific research. The compound has been extensively studied for its potential applications in the fields of biochemistry and pharmacology. Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has been shown to exhibit antitumor activity, inhibit the growth of bacteria and fungi, and induce apoptosis in cancer cells. While Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has several advantages for lab experiments, the compound also has limitations that must be considered. Future studies could investigate the potential applications of Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate in the treatment of cancer and other diseases, as well as the development of new synthetic methods for the compound.

Synthesis Methods

Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate can be synthesized through the reaction of 3-(2-methoxyethoxy)aniline with methyl 3-(benzoyloxy)benzoate in the presence of a catalyst. The reaction yields Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate as a white crystalline solid with a melting point of 160-162°C.

Scientific Research Applications

Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has been extensively studied for its potential applications in the fields of biochemistry and pharmacology. The compound has been shown to exhibit antitumor activity in vitro against a variety of cancer cell lines. Methyl 3-({[3-(2-methoxyethoxy)phenyl]amino}carbonyl)benzoate has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.